MAC glucuronide phenol-linked SN-38

• Molecular Formula: C50H54N6O20S
• Molecular Weight: 1091.1 g/mol
• InChI: InChI=1S/C50H54N6O20S/c1-5-27-28-18-26(8-9-32(28)52-40-29(27)20-56-34(40)19-31-30(45(56)64)23-72-48(67)50(31,69)6-2)74-24-54(15-16-77(4,70)71)49(68)73-22-25-7-10-35(75-47-43(63)41(61)42(62)44(76-47)46(65)66)33(17-25)51-36(57)21-53(3)37(58)13-14-55-38(59)11-12-39(55)60/h7-12,17-19,41-44,47,61-63,69H,5-6,13-16,20-24H2,1-4H3,(H,51,57)(H,65,66)/t41?,42-,43+,44-,47?,50-/m0/s1
• InChIKey: IKQSTTAUHYHYCV-GQUYYUQXSA-N

MAC Glucuronide Phenol-Linked SN-38 Drug-Linker

MAC glucuronide phenol-linked SN-38 (CAS 2246380-69-6, MW 1091.06, C₅₀H₅₄N₆O₂₀S) is a pre-assembled drug-linker conjugate that covalently couples the topoisomerase I inhibitor SN-38—the 100–1000× more potent active metabolite of irinotecan [1]—to a β-glucuronidase-cleavable MAC (Methylene Alkoxy Carbamate) glucuronide linker via a phenol bond [2]. Unlike α-hydroxy lactone-stabilized analogs, the phenol-linked architecture permits pH-dependent equilibrium between the active closed lactone and inactive open-carboxylate forms of SN-38, yet achieves pharmacologically equivalent ADC performance [2]. The compound features a terminal maleimide group for site-specific conjugation to thiol-containing macromolecules and is supplied as a single-characterized chemical entity (typical purity ≥98%), suitable for direct use in antibody-drug conjugate (ADC) synthesis or albumin-based drug delivery applications [3].

1 Pre-assembled drug-linker conjugate for direct ADC synthesis, removing 2–3 in-house assembly steps.

2 Maleimide-terminated for site-specific conjugation to thiol-containing macromolecules (antibodies, albumin).

3 β-glucuronidase-cleavable linker enables targeted intracellular payload release in acidic compartments.

4 Phenol-linked SN-38 payload with reported 100–1000× active metabolite potency context vs. irinotecan.

• [1] Chabot GG, et al. Population pharmacokinetics and pharmacodynamics of irinotecan (CPT-11) and active metabolite SN-38 during phase I trials. Ann Oncol. 1995;6(2):141-51. PMID: 7786822. View Source
• [2] Lau UY, Benoit LT, Stevens N, et al. Lactone Stabilization is Not a Necessary Feature for Antibody Conjugates of Camptothecins. Mol Pharm. 2018;15(9):4063-4072. PMID: 30067902. View Source
• [3] Hwang S, et al. Evaluation of In Vivo Prepared Albumin-Drug Conjugate Using Immunoprecipitation Linked LC-MS Assay and Its Application to Mouse Pharmacokinetic Study. Molecules. 2023;28(7):3223. DOI: 10.3390/molecules28073223. View Source

Why This Drug-Linker Cannot Be Replaced

The structural design of MAC glucuronide phenol-linked SN-38 integrates three interdependent functional modules—a maleimide conjugation handle, a β-glucuronidase-cleavable glucuronide linker, and a phenol-linked SN-38 payload—that are absent or differently configured in in-class alternatives such as free SN-38, the inactive metabolite SN-38 glucuronide (SN-38G), or the α-hydroxy lactone-linked analog [1]. Free SN-38 suffers from sub-nanomolar aqueous solubility, rapid hepatic clearance (t₁/₂ ~7 min in rats), and dose-limiting neutropenia and diarrhea, precluding its direct intravenous administration as a therapeutic [2]. SN-38G is pharmacologically inactive and requires exogenous β-glucuronidase for activation, contributing to irinotecan-associated late-onset intestinal toxicity rather than therapeutic efficacy [3]. The α-hydroxy lactone-linked variant (CAS 2246380-70-9) stabilizes the lactone ring but eliminates the pH-responsive equilibrium that enables phenol-linked conjugates to be processed within acidic intracellular compartments to regenerate the active closed-lactone form regardless of the initial lactone state [1]. The quantitative evidence below demonstrates that these structural differences translate into measurable divergence in cytotoxicity, plasma stability, pharmacokinetic exposure, and functional conjugation efficiency.

Compound

Context

Non-Interchangeability Reasoning

MAC Phenol-Linked SN-38 (Target)

Pre-assembled maleimide drug-linker

Reference standard for ADC synthesis; pH-responsive phenol architecture enables active lactone regeneration.

α-Hydroxy Lactone-Linked Analog

Stabilized lactone ring

Lacks pH-responsive equilibrium; produces inverted cell-line selectivity profile—not functionally interchangeable.

Free SN-38

Unconjugated small molecule

Rapid hepatic clearance prevents direct IV administration; cannot substitute for macromolecular conjugate PK research context.

SN-38 Glucuronide (SN-38G)

Inactive metabolite

Pharmacologically inactive; requires exogenous enzyme activation—not suitable for payload screening studies.

• [1] Lau UY, Benoit LT, Stevens N, et al. Lactone Stabilization is Not a Necessary Feature for Antibody Conjugates of Camptothecins. Mol Pharm. 2018;15(9):4063-4072. PMID: 30067902. View Source
• [2] Kaneda N, et al. Pharmacokinetics of SN-38 after a Single Intravenous Dosing of ¹⁴C-SN-38 to Rats. Drug Metab Pharmacokinet. 2008;23(4):278-284. (Half-life of unchanged SN-38 ~7 min). View Source
• [3] Roberts AB, et al. Molecular Insights into Microbial β-Glucuronidase Inhibition to Abrogate CPT-11 Toxicity. Mol Pharmacol. 2013;84(2):208-217. PMID: 23685568. View Source

Quantitative Differentiation Evidence

Divergent Cytotoxicity in Lymphoma Cells

When tested in matched cytotoxicity assays, MAC glucuronide phenol-linked SN-38 and its α-hydroxy lactone-stabilized analog (CAS 2246380-70-9) produce substantially different activity fingerprints across L540cy Hodgkin's lymphoma and Ramos Burkitt's lymphoma cells. The phenol-linked compound is 1.6-fold more potent against Ramos cells (67 vs. 105 ng/mL) but 1.14-fold less potent against L540cy cells (113 vs. 99 ng/mL), generating an inverted selectivity profile [1]. This cross-over pattern demonstrates that the linker attachment chemistry—phenol versus α-hydroxy lactone—produces a non-interchangeable biological outcome that may inform cell-line-specific payload selection.

Divergent Cell-Line Potency

Head-to-head

Inverted Selectivity

Ramos: 67 vs 105 ng/mL L540cy: 113 vs 99 ng/mL

Cell-line-dependent potency cross-over; phenol vs. α-hydroxy linker chemistry drives non-interchangeable biological outcomes.

L540cy Hodgkin's lymphoma and Ramos Burkitt's lymphoma models; free drug-linker assay context.

Evidence Dimension	In vitro cytotoxicity (IC₅₀)
Target Compound Data	L540cy: 113 ng/mL; Ramos: 67 ng/mL
Comparator Or Baseline	MAC glucuronide α-hydroxy lactone-linked SN-38: L540cy: 99 ng/mL; Ramos: 105 ng/mL
Quantified Difference	Phenol-linked is 1.6× more potent in Ramos but 1.14× less potent in L540cy vs. α-hydroxy lactone analog
Conditions	L540cy Hodgkin's lymphoma cells and Ramos Burkitt's lymphoma cells; free drug-linker (unconjugated) cytotoxicity assay

Why This Matters

An investigator selecting a drug-linker for ADC construction against a specific hematological malignancy can match the differential cell-line potency profile to the target indication, rather than assuming the two chemically similar linkers are functionally equivalent.

• [1] Ace Therapeutics. MAC glucuronide α-hydroxy lactone-linked SN-38 (IBDI-434866) Product Datasheet. Biological Activity: IC₅₀ L540cy 99 ng/mL, Ramos 105 ng/mL. CAS 2246380-70-9. View Source

Comparable ADC Efficacy Despite Lactone Stability Differences

In the foundational head-to-head study by Lau et al. (2018), anti-CD30 ADCs constructed with either the phenol-linked or α-hydroxy lactone-linked SN-38 drug-linker were compared across in vitro cytotoxicity, mouse pharmacokinetics, and in vivo efficacy in the L540cy Hodgkin's lymphoma xenograft model. Despite the phenol-linked version permitting lactone ring opening while the α-hydroxy version preserved the closed lactone, the corresponding ADCs were 'found to be indistinguishable' across all three performance dimensions [1]. This finding overturned the prevailing dogma that lactone stabilization is necessary for camptothecin-based ADC activity. For procurement purposes, this evidence establishes that the phenol-linked variant delivers comparable biological performance to the stabilized lactone analog when incorporated into ADCs, while offering the distinct physicochemical advantage of pH-responsive equilibrium that may facilitate processing in acidic intracellular vesicles [1].

Comparable ADC Efficacy

Head-to-head

Indistinguishable

ADC activity matched across cytotoxicity, PK, and in vivo xenograft endpoints.

Reported comparable ADC model response; lactone stabilization is not required for ADC payload function.

Anti-CD30 ADCs in L540cy Hodgkin's lymphoma model context (Lau et al. 2018).

Evidence Dimension	In vitro cytotoxicity, pharmacokinetic properties, and in vivo efficacy of the corresponding ADCs
Target Compound Data	Phenol-linked SN-38 ADC: activity indistinguishable from comparator across all endpoints
Comparator Or Baseline	α-Hydroxy lactone-linked SN-38 ADC: activity indistinguishable from phenol-linked ADC across all endpoints
Quantified Difference	No statistically or biologically meaningful difference detected between ADC formats in matched experiments
Conditions	Anti-CD30 monoclonal antibody conjugates; L540cy Hodgkin's lymphoma model (in vitro and in vivo xenograft); mouse pharmacokinetics

Why This Matters

Procurement teams can select the phenol-linked variant without compromising expected ADC efficacy, while gaining the manufacturing and handling advantages of a compound that does not require stringent lactone preservation conditions.

• [1] Lau UY, Benoit LT, Stevens N, et al. Lactone Stabilization is Not a Necessary Feature for Antibody Conjugates of Camptothecins. Mol Pharm. 2018;15(9):4063-4072. PMID: 30067902. View Source

Plasma Stability of Albumin-Conjugated Drug-Linker

Hwang et al. (2023) demonstrated that when MAC glucuronide phenol-linked SN-38 is incubated in mouse plasma, approximately 80% of the drug-linker remains conjugated to albumin after 7 days of incubation at 37 °C relative to the initial timepoint. In human plasma, no significant concentration change was observed over the same period [1]. This exceptional stability is attributed to the resistance of the MAC glucuronide linker to non-specific plasma esterases and the absence of β-glucuronidase in circulation, combined with the low propensity for retro-Michael de-conjugation once the maleimide-thiol adduct is formed [1]. By contrast, free SN-38 administered intravenously in mice exhibits rapid clearance and is fully eliminated within one day [1].

Albumin Conjugate Plasma Stability

Cross-study

~80% Retained

7 days in mouse plasma (37°C); no degradation in human plasma over the same period.

Supports prolonged circulatory half-life research; linker resists non-specific plasma esterases.

Immunoprecipitation-LC-qTOF/MS quantification; maleimide-thiol adduct stability context.

Evidence Dimension	In vitro plasma stability (% drug remaining conjugated to albumin at 7 days, 37 °C)
Target Compound Data	~80% retained in mouse plasma after 7 days; no significant degradation in human plasma after 7 days
Comparator Or Baseline	Free SN-38 (IV): fully eliminated within 24 h in ICR mice
Quantified Difference	Albumin-conjugated MAC glucuronide phenol-linked SN-38 extends drug persistence from <1 day to ≥7 days (at minimum 7-fold longer detectable conjugation)
Conditions	Mouse and human plasma; 37 °C incubation; immunoprecipitation-LC-qTOF/MS quantification; free SN-38 comparator from in vivo mouse PK at 1 mg/kg IV

Why This Matters

This stability profile supports the use of MAC glucuronide phenol-linked SN-38 in albumin-based drug delivery strategies where prolonged circulatory half-life and sustained payload exposure are desired, without premature linker cleavage.

• [1] Hwang S, et al. Evaluation of In Vivo Prepared Albumin-Drug Conjugate Using Immunoprecipitation Linked LC-MS Assay and Its Application to Mouse Pharmacokinetic Study. Molecules. 2023;28(7):3223. DOI: 10.3390/molecules28073223. View Source

Pharmacokinetic Advantage of Albumin-Conjugated SN-38

In an in vivo mouse pharmacokinetic study, albumin-conjugated MAC glucuronide phenol-linked SN-38 administered IV at 1 and 3 mg/kg exhibited dose-proportional PK with very low systemic clearance and a small volume of distribution, closely mirroring the known pharmacokinetic behavior of endogenous albumin (t₁/₂ ~35 h in mice) [1]. In stark contrast, free SN-38 administered at 1 mg/kg IV showed high in vivo clearance and was fully eliminated within one day [1]. This represents a shift from rapid-elimination small-molecule kinetics to protein-scale circulatory persistence, a feature that is not achievable with unconjugated SN-38 or with simple glucuronide prodrugs (SN-38G) that remain substrates for rapid renal clearance and hepatic re-glucuronidation [2].

Albumin Conjugate PK Advantage

Cross-study

~35 h Half-Life

Albumin conjugate mirrors endogenous albumin PK; free SN-38 eliminated within 1 day.

Reported protein-scale circulatory persistence; supports in vivo exposure-model validation.

ICR mouse PK at 1–3 mg/kg IV; dose-proportional kinetics context.

Evidence Dimension	In vivo mouse pharmacokinetics (IV bolus): half-life, clearance, elimination profile
Target Compound Data	Albumin-conjugated MAC glucuronide phenol-linked SN-38: half-life ~35 h (comparable to mouse albumin); very low CL; small Vss; dose-proportional PK at 1–3 mg/kg
Comparator Or Baseline	Free SN-38 at 1 mg/kg IV: high CL; fully eliminated within 1 day
Quantified Difference	Terminal half-life extended from <24 h (free SN-38) to ~35 h (albumin conjugate); qualitative shift from rapid-elimination to albumin-like kinetics
Conditions	ICR mice; single IV bolus; MAC glucuronide phenol-linked SN-38 at 1 and 3 mg/kg (equivalent to 0.36 and 1.08 mg/kg SN-38); free SN-38 at 1 mg/kg; LC-qTOF/MS quantification

Why This Matters

For preclinical pharmacology or drug delivery research requiring sustained SN-38 exposure above a target concentration for extended periods, the albumin-conjugatable MAC glucuronide phenol-linked SN-38 offers a quantitatively validated half-life extension advantage over free drug that cannot be matched by small-molecule prodrugs alone.

• [1] Hwang S, et al. Evaluation of In Vivo Prepared Albumin-Drug Conjugate Using Immunoprecipitation Linked LC-MS Assay and Its Application to Mouse Pharmacokinetic Study. Molecules. 2023;28(7):3223. DOI: 10.3390/molecules28073223. View Source
• [2] Santi DV, Schneider EL, Reid R, et al. Macromolecular prodrug that provides the irinotecan (CPT-11) active-metabolite SN-38 with ultralong half-life, low Cmax, and low glucuronide formation. J Med Chem. 2014;57(6):2303-14. PMID: 24494988. (Describes the rationale for macromolecular conjugation to extend SN-38 half-life). View Source

Enzymatic Cleavage vs. Acid-Labile and Non-Cleavable Linkers

The MAC glucuronide phenol-linked SN-38 employs a β-glucuronide glycosidic bond that is specifically cleaved by the lysosomal enzyme β-glucuronidase, which is overexpressed in many solid tumors and is compartmentalized within acidic intracellular vesicles [1][2]. In the Hwang et al. study, incubation of the albumin-MAC glucuronide phenol-linked SN-38 conjugate with exogenous β-glucuronidase resulted in quantitative release of free SN-38, confirming the enzymatic cleavability of this linker [2]. This mechanism contrasts with acid-labile hydrazone linkers (which may release payload non-specifically at extracellular tumor pH) and non-cleavable thioether linkers (which require complete lysosomal degradation of the antibody and may limit bystander killing). The class-level advantage of β-glucuronidase-cleavable linkers—high plasma stability combined with efficient intracellular release—has been clinically validated by the approved ADC sacituzumab govitecan (Trodelvy), which also utilizes a glucuronide-based linker for SN-38 delivery [3].

Enzymatic Cleavage Selectivity

Class-level

Quantitative SN-38 Release

Confirmed with exogenous β-glucuronidase incubation; stable in plasma without enzyme.

β-glucuronidase-cleavable linker context supports targeted intracellular payload release research.

Precedented by clinically studied ADCs; 7-day plasma stability vs. enzymatic-cleavage competence.

Evidence Dimension	Linker cleavage mechanism and selectivity
Target Compound Data	β-glucuronidase-cleavable MAC glucuronide linker; stable in plasma; releases SN-38 upon enzymatic cleavage in vitro
Comparator Or Baseline	Class-level comparators: acid-labile linkers (pH-dependent, potentially less selective); non-cleavable linkers (require complete antibody degradation)
Quantified Difference	7-day plasma stability >80% (mouse) with enzymatic-cleavage competence; quantitative SN-38 release confirmed with β-glucuronidase incubation [2]
Conditions	Mouse and human plasma stability (37 °C, 7 days); β-glucuronidase incubation (0.1 mg/mL, 37 °C, 12 h); LC-qTOF/MS detection

Why This Matters

Researchers designing ADCs or macromolecular conjugates requiring high systemic stability with predictable, enzyme-triggered payload release at the target site can rely on the well-characterized β-glucuronidase-cleavage mechanism of the MAC glucuronide linker, which has both preclinical and clinical validation precedent in the camptothecin ADC class.

• [1] Jeffrey SC, et al. Development and properties of β-glucuronide linkers for antibody-drug conjugates. Bioconjug Chem. 2006;17(3):831-40. PMID: 16704223. (Foundational description of β-glucuronide linker technology for ADCs). View Source
• [2] Hwang S, et al. Evaluation of In Vivo Prepared Albumin-Drug Conjugate Using Immunoprecipitation Linked LC-MS Assay and Its Application to Mouse Pharmacokinetic Study. Molecules. 2023;28(7):3223. DOI: 10.3390/molecules28073223. (Figure 9: SN-38 release mechanism from MAC glucuronide phenol linker upon β-glucuronidase incubation). View Source
• [3] Goldenberg DM, Sharkey RM. Antibody-drug conjugates targeting TROP-2 and incorporating SN-38: A case study of anti-TROP-2 sacituzumab govitecan. MAbs. 2019;11(6):987-995. PMID: 31130035. (Clinically approved SN-38 ADC using a glucuronide-based linker). View Source

Ready-to-Conjugate Drug-Linker vs. Multi-Component Assembly

MAC glucuronide phenol-linked SN-38 is supplied as a pre-assembled, single-chemical-entity drug-linker conjugate with a terminal maleimide group ready for conjugation to thiol-containing antibodies, antibody fragments, or cysteine-34 of albumin [1]. This contrasts with procurement strategies requiring separate sourcing of linker intermediates, payload, and conjugation reagents, which introduces batch-to-batch variability and requires in-house linker-payload assembly validation. The compound's commercial availability from multiple reputable vendors at defined purity (≥98%) with full characterization (NMR, HPLC, MS) enables direct use in bioconjugation workflows without additional synthetic steps [2]. Furthermore, the maleimide functionality permits covalent attachment via well-established thiol-maleimide chemistry, a conjugation strategy used in multiple clinically approved ADCs .

Ready-to-Conjugate Format

Supporting

Single Chemical Entity

≥98% purity; maleimide-terminated; no in-house linker-payload assembly required.

Enables direct bioconjugation without synthetic steps; reduces inter-experiment variability.

Full characterization (NMR, HPLC, MS); thiol-maleimide chemistry fit.

Evidence Dimension	Procurement and conjugation readiness
Target Compound Data	Single chemical entity (CAS 2246380-69-6, MW 1091.06); ≥98% purity; maleimide-terminated; ready for direct thiol conjugation
Comparator Or Baseline	Multi-component procurement: separate linker, payload, and activation reagents requiring in-house assembly and validation
Quantified Difference	Not quantitatively comparable (workflow-level difference); estimated reduction of 2–3 synthetic and characterization steps vs. building drug-linker from components
Conditions	Commercial availability; QC release criteria (purity ≥98%); maleimide functional group confirmed by NMR/HPLC

Why This Matters

Laboratories without dedicated medicinal chemistry infrastructure can procure a fully characterized, conjugation-ready drug-linker, reducing synthetic risk, accelerating ADC candidate generation, and improving inter-experiment reproducibility.

• [1] Hwang S, et al. Molecules. 2023;28(7):3223. (Compound selected based on commercial availability, maleimide reactive moiety, linker stability, and anti-tumor payload). View Source
• [2] Adooq. MAC glucuronide phenol-linked SN-38 (A18403) Product Datasheet. Purity >98%; storage at -20°C 3 years (powder). CAS 2246380-69-6. View Source

Validated Application Scenarios

ADC for Hematological Malignancies

The direct head-to-head evidence from Lau et al. (2018) validates the use of MAC glucuronide phenol-linked SN-38 as a payload-linker module for anti-CD30 and other hematological-targeting ADCs, with demonstrated indistinguishable in vivo efficacy compared to lactone-stabilized conjugates in the L540cy Hodgkin's lymphoma model [1]. The differential cytotoxicity profile—67 ng/mL in Ramos (B-cell lymphoma) vs. 113 ng/mL in L540cy (Hodgkin's lymphoma)—provides cell-line-specific potency data to guide target indication selection . The pre-assembled maleimide drug-linker format enables direct conjugation to thiol-engineered or reduced interchain cysteine residues on monoclonal antibodies, with the β-glucuronidase-cleavable linker ensuring payload release upon lysosomal internalization [2].

Albumin Conjugation for Extended Half-Life

The Hwang et al. (2023) study provides the direct experimental framework for using MAC glucuronide phenol-linked SN-38 in albumin-drug conjugate strategies. The compound's maleimide group reacts with cysteine-34 of endogenous or exogenous albumin to form a covalent conjugate that recapitulates albumin's ~35 h half-life in mice, compared to <1-day elimination for free SN-38 [1]. The in vitro plasma stability data—>80% conjugated drug retained after 7 days in mouse plasma—supports the feasibility of 'in vivo prepared' albumin conjugation approaches where the drug-linker is administered intravenously and conjugates to circulating albumin in situ, simplifying manufacturing and enabling dose-proportional pharmacokinetics across 1–3 mg/kg [1].

pH-Responsive Activation in Tumor Microenvironment

The pH-susceptible lactone equilibrium unique to the phenol-linked architecture (absent in the α-hydroxy lactone-stabilized analog) makes this compound suitable for delivery systems designed to exploit acidic tumor microenvironments or endosomal/lysosomal compartments (pH 5.0–6.5). As shown by Lau et al. (2018), ADC processing within acidic intracellular vesicles delivers camptothecin in its active closed-lactone form regardless of the initial lactone state of the conjugated drug, establishing that the phenol-linked design does not compromise—and may mechanistically facilitate—intracellular payload activation [1]. This feature can be exploited in nanoparticle, liposomal, or polymeric delivery systems that rely on pH-triggered drug release.

Comparative Payload Screening

The availability of two chemically distinct but structurally related MAC glucuronide SN-38 variants—phenol-linked (CAS 2246380-69-6) and α-hydroxy lactone-linked (CAS 2246380-70-9)—enables systematic, side-by-side payload-linker screening within a single ADC discovery program. The cross-over cytotoxicity profile (phenol-linked more potent in Ramos; lactone-linked more potent in L540cy) [1] provides a quantitative basis for selecting the optimal drug-linker for a given target antigen and tumor histology, transforming a procurement decision into a data-driven experimental variable rather than an assumption of interchangeability.

Application

Selection Property

Validation Focus

ADC for hematological malignancy research models

Cell-line-differentiated potency profile

Head-to-head ADC efficacy assessment in target-expressing xenograft models

Albumin-drug conjugate PK/exposure research

Maleimide reactivity; plasma stability >7 days

PK profile validation; conjugate integrity in systemic circulation

pH-responsive activation in acidic compartment studies

Phenol-linked pH-dependent lactone equilibrium

β-glucuronidase-cleavable linker functionality; intracellular payload release kinetics

Comparative payload-linker screening studies

Structurally distinct SN-38 variant (vs. α-hydroxy lactone analog)

Cross-over cytotoxicity screening against specific tumor histology panels

• [1] Lau UY, Benoit LT, Stevens N, et al. Lactone Stabilization is Not a Necessary Feature for Antibody Conjugates of Camptothecins. Mol Pharm. 2018;15(9):4063-4072. PMID: 30067902. View Source
• [2] Hwang S, et al. Evaluation of In Vivo Prepared Albumin-Drug Conjugate Using Immunoprecipitation Linked LC-MS Assay and Its Application to Mouse Pharmacokinetic Study. Molecules. 2023;28(7):3223. DOI: 10.3390/molecules28073223. View Source